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Compound of Interest

Compound Name: Alisol B 23-acetate

Cat. No.: B600197 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and mechanisms of action of Alisol B 23-acetate, a natural triterpenoid of significant

interest to the scientific community. This document is intended for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
Alisol B 23-acetate is a protostane-type triterpenoid isolated from the rhizome of Alisma

orientale. Its fundamental chemical and physical properties are summarized below.

Property Value Source

Molecular Formula C₃₂H₅₀O₅ [1][2][3][4]

Molecular Weight 514.7 g/mol [1] 514.74 g/mol

CAS Number 26575-95-1

Synonyms

23-Acetylalismol B, 23-O-

Acetylalisol B, Alisol B

monoacetate

Biological Activities and Therapeutic Potential
Alisol B 23-acetate exhibits a wide range of pharmacological activities, making it a promising

candidate for further investigation in drug development.
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Key Biological Activities:

Anticancer Activity: It has demonstrated efficacy against various cancer cell lines, including

ovarian, colon, lung, and gastric cancer. Its mechanisms include inducing apoptosis,

promoting the generation of reactive oxygen species (ROS), and downregulating key

proteins involved in cell cycle progression and metastasis such as CDK4/6 and MMP-2/9.

Anti-inflammatory and Hepatoprotective Effects: Alisol B 23-acetate possesses anti-

inflammatory and liver-protective properties.

Metabolic Regulation: It has been shown to alleviate high-fat diet-induced insulin resistance

by activating the SIRT1/FOXO1 axis and the PI3K/AKT pathway.

Antiviral Activity: Research indicates that Alisol B 23-acetate can inhibit the entry of

coronaviruses, including SARS-CoV-2, and suppress pro-inflammatory T-cell responses.

Nephrotoxicity: At certain concentrations, Alisol B 23-acetate can induce autophagy-

mediated apoptosis and nephrotoxicity in human renal proximal tubular cells.

Signaling Pathways and Mechanisms of Action
Alisol B 23-acetate modulates several key signaling pathways to exert its biological effects.

PI3K/Akt/mTOR Pathway:

Alisol B 23-acetate has been shown to inhibit the PI3K/Akt/mTOR signaling pathway. This

inhibition is a key mechanism in its ability to induce autophagy-mediated apoptosis in certain

cell types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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